![molecular formula C26H18N4O6 B3840816 N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide)](/img/structure/B3840816.png)
N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide)
Overview
Description
N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide), also known as BB5, is a compound that has been widely studied for its potential applications in scientific research. BB5 belongs to the class of compounds known as benzamides, which are characterized by the presence of a benzene ring attached to an amide group. In
Scientific Research Applications
N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been studied for its potential applications in a wide range of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neuroscience, N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been studied for its potential neuroprotective effects and its ability to modulate neurotransmitter release. In drug discovery, N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been used as a lead compound for the development of new drugs targeting various diseases.
Mechanism of Action
The mechanism of action of N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that are involved in cell growth and survival. N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been shown to inhibit the activity of a protein called heat shock protein 90 (Hsp90), which is involved in the folding and stabilization of other proteins. By inhibiting Hsp90, N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) can induce the degradation of other proteins that are important for cancer cell survival.
Biochemical and Physiological Effects:
N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been shown to have a wide range of biochemical and physiological effects, depending on the specific research application. In cancer research, N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. In neuroscience, N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been shown to modulate neurotransmitter release, protect against neurotoxicity, and improve cognitive function. In drug discovery, N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) has been used as a lead compound to develop new drugs with improved efficacy and safety profiles.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) in lab experiments is its high potency and selectivity for certain proteins and enzymes. This allows researchers to study the effects of N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) on specific pathways and processes, without affecting other cellular functions. However, one of the limitations of using N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for research on N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide). One area of interest is the development of new drugs based on the structure of N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide), with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the study of N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) in combination with other drugs or therapies, to enhance its efficacy or reduce its side effects. Additionally, further research is needed to fully understand the mechanism of action of N,N'-4,4'-biphenyldiylbis(3-nitrobenzamide) and its effects on various cellular pathways and processes.
properties
IUPAC Name |
3-nitro-N-[4-[4-[(3-nitrobenzoyl)amino]phenyl]phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H18N4O6/c31-25(19-3-1-5-23(15-19)29(33)34)27-21-11-7-17(8-12-21)18-9-13-22(14-10-18)28-26(32)20-4-2-6-24(16-20)30(35)36/h1-16H,(H,27,31)(H,28,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFECRERUTNOQBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H18N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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